Cas no 1216972-50-7 (N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2,5-dimethylbenzamide hydrochloride)

• Product Name: N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2,5-dimethylbenzamide hydrochloride
• CAS No: 1216972-50-7
• MF: C₂₀H₂₃Cl₂N₃OS
• MW: 424.38712143898
• CID: 5508510
• PubChem ID: 16798922
• Update Time: 2025-06-14

N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2,5-dimethylbenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026679698
• N-(6-CHLORO-1,3-BENZOTHIAZOL-2-YL)-N-[2-(DIMETHYLAMINO)ETHYL]-2,5-DIMETHYLBENZAMIDE HYDROCHLORIDE
• F2018-0632
• 1216972-50-7
• N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-2,5-dimethylbenzamide hydrochloride
• N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2,5-dimethylbenzamide;hydrochloride
• N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2,5-dimethylbenzamide hydrochloride

• Inchi： 1S/C20H22ClN3OS.ClH/c1-13-5-6-14(2)16(11-13)19(25)24(10-9-23(3)4)20-22-17-8-7-15(21)12-18(17)26-20;/h5-8,11-12H,9-10H2,1-4H3;1H
• InChI Key： QTTKPKYVMHEFFL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(=N2)N(C(C1C=C(C)C=CC=1C)=O)CCN(C)C.Cl

Computed Properties

• Exact Mass: 423.0938889g/mol
• Monoisotopic Mass: 423.0938889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų

Additional information on N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2,5-dimethylbenzamide hydrochloride

Comprehensive Overview of N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2,5-dimethylbenzamide hydrochloride (CAS No. 1216972-50-7)

N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2,5-dimethylbenzamide hydrochloride (CAS No. 1216972-50-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, belongs to the benzothiazole derivative family, known for its diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, including the chloro-substituted benzothiazole core and the dimethylaminoethyl side chain, which contribute to its reactivity and binding properties.

The compound's CAS number 1216972-50-7 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Its molecular structure combines a benzothiazole moiety with a dimethylbenzamide group, linked via an ethylamine bridge. This configuration is pivotal for its interactions with biological targets, making it a subject of study in drug discovery and development. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they can be optimized for enhanced efficacy and selectivity.

One of the key areas of interest surrounding N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2,5-dimethylbenzamide hydrochloride is its potential role in modulating specific biochemical pathways. For instance, researchers are exploring its applicability in kinase inhibition and receptor binding, which are hot topics in oncology and neurology. The compound's hydrochloride salt form improves its solubility, a critical factor for in vitro and in vivo studies. This aligns with the growing demand for bioavailable small molecules in therapeutic development.

In the context of green chemistry and sustainable synthesis, CAS No. 1216972-50-7 has also been a focus for optimizing synthetic routes to reduce environmental impact. Innovations in catalytic processes and solvent-free reactions are being applied to its production, addressing the broader industry shift toward eco-friendly practices. Such advancements resonate with the increasing public and scientific interest in sustainable pharmaceuticals and green manufacturing.

Another notable aspect of this compound is its relevance in high-throughput screening (HTS) campaigns. Its structural complexity and functional groups make it a valuable candidate for drug libraries aimed at identifying novel therapeutics. With the rise of precision medicine and personalized therapies, compounds like N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2,5-dimethylbenzamide hydrochloride are being scrutinized for their potential to address unmet medical needs.

From a regulatory perspective, the compound's CAS No. 1216972-50-7 ensures traceability and compliance in global markets. This is particularly important given the stringent requirements for pharmaceutical intermediates and active pharmaceutical ingredients (APIs). The compound's documentation and characterization data are essential for patent applications and regulatory submissions, which are critical steps in bringing new drugs to market.

In summary, N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2,5-dimethylbenzamide hydrochloride (CAS No. 1216972-50-7) represents a versatile and promising compound in modern research. Its applications span from drug discovery to sustainable chemistry, reflecting the interdisciplinary nature of contemporary science. As the fields of AI in drug development and green synthesis continue to evolve, this compound is likely to remain a focal point for innovation and exploration.